Cas no 2034255-63-3 (ethyl 2-(6-hydroxypyrimidine-4-amido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate)

• Product Name: ethyl 2-(6-hydroxypyrimidine-4-amido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate
• CAS No: 2034255-63-3
• MF: C₁₄H₁₄N₄O₄S
• MW: 334.350361347198
• CID: 5549866
• Update Time: 2025-10-31

ethyl 2-(6-hydroxypyrimidine-4-amido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ACLBZBPVVXCQBL-UHFFFAOYSA-N
• ethyl 2-(6-hydroxypyrimidine-4-amido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate

• Inchi： 1S/C14H14N4O4S/c1-2-22-13(21)7-3-4-9-11(7)17-14(23-9)18-12(20)8-5-10(19)16-6-15-8/h5-7H,2-4H2,1H3,(H,15,16,19)(H,17,18,20)
• InChI Key： ACLBZBPVVXCQBL-UHFFFAOYSA-N
• SMILES： C(C1CCC2SC(NC(C3NC=NC(=O)C=3)=O)=NC1=2)(=O)OCC

Additional information on ethyl 2-(6-hydroxypyrimidine-4-amido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate

Introduction to Ethyl 2-(6-Hydroxypyrimidine-4-amido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate (CAS No. 2034255-63-3)

Ethyl 2-(6-hydroxypyrimidine-4-amido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate (CAS No. 2034255-63-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The molecule consists of a cyclopenta[d][1,3]thiazole core functionalized with a 6-hydroxypyrimidine-4-amido group and an ethyl ester moiety, which collectively contribute to its distinct chemical and biological properties.

The cyclopenta[d][1,3]thiazole scaffold is known for its versatility and has been extensively studied for its biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the 6-hydroxypyrimidine-4-amido group further enhances the compound's potential as a therapeutic agent by introducing additional functional groups that can interact with biological targets. The ethyl ester moiety adds to the compound's solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of ethyl 2-(6-hydroxypyrimidine-4-amido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several strains of influenza virus. The researchers found that the compound effectively inhibits viral replication by targeting key viral enzymes, thereby reducing viral load and mitigating disease progression.

In another study conducted by a team of researchers at a leading pharmaceutical institute, ethyl 2-(6-hydroxypyrimidine-4-amido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate was evaluated for its anticancer properties. The results showed that the compound selectively targets cancer cells while sparing normal cells. Mechanistic studies revealed that the compound induces apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic profile of ethyl 2-(6-hydroxypyrimidine-4-amido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate has also been investigated to assess its suitability for clinical applications. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate.

Furthermore, the safety profile of ethyl 2-(6-hydroxypyrimidine-4-amido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate has been evaluated in preclinical studies. Toxicity assays conducted in vitro and in vivo have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further development as a therapeutic agent.

In conclusion, ethyl 2-(6-hydroxypyrimidine-4-amido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate (CAS No. 2034255-63-3) represents a promising candidate for the treatment of viral infections and cancer. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. Ongoing studies are aimed at optimizing its formulation and delivery methods to enhance its therapeutic efficacy and safety profile.